Cas no 2138371-29-4 (1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane)

• Product Name: 1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane
• CAS No: 2138371-29-4
• MF: C₁₂H₂₃Br
• MW: 247.21502327919
• CID: 5896646
• PubChem ID: 148964126
• Update Time: 2025-10-19

1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane
• EN300-1132376
• 2138371-29-4

• Inchi： 1S/C12H23Br/c1-9(2)10-5-7-11(8-6-10)12(3,4)13/h9-11H,5-8H2,1-4H3
• InChI Key： PSJZNPHXVVHJDF-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 246.09831g/mol
• Monoisotopic Mass: 246.09831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane

Comprehensive Overview of 1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane (CAS No. 2138371-29-4)

The compound 1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane (CAS No. 2138371-29-4) is a brominated cyclohexane derivative that has garnered significant attention in the field of organic chemistry and material science. Its unique structural features, including a bromopropane moiety and an isopropyl group, make it a versatile intermediate for various synthetic applications. Researchers and industries are increasingly exploring its potential in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis.

One of the key reasons for the growing interest in 1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane is its role in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the bromine atom at the secondary carbon position enhances its reactivity, enabling efficient participation in palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. This property aligns with the current trend of developing sustainable synthetic methodologies, a topic frequently searched by chemists and environmental scientists.

In addition to its synthetic utility, CAS No. 2138371-29-4 has been studied for its potential applications in liquid crystal technology. The cyclohexane ring and alkyl substituents contribute to its mesomorphic properties, making it a candidate for display materials and optoelectronic devices. This aligns with the surge in demand for energy-efficient technologies, a hot topic in both academic and industrial circles.

Another area of interest is the compound's stability under various conditions, which is crucial for long-term storage and industrial-scale production. Recent studies have focused on optimizing its synthesis to minimize byproduct formation and improve yield efficiency, addressing common challenges highlighted in process chemistry forums. These advancements are particularly relevant to manufacturers seeking cost-effective and scalable solutions.

The environmental impact of brominated compounds like 1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane is another frequently searched topic. While the compound itself is not classified as hazardous, its handling and disposal require adherence to green chemistry principles. Researchers are actively investigating biodegradable alternatives and catalytic recycling methods to reduce its ecological footprint, reflecting the broader shift toward sustainable chemical practices.

From a commercial perspective, the demand for CAS No. 2138371-29-4 is driven by its applications in high-performance polymers and specialty coatings. Its ability to act as a chain extender or cross-linking agent has been leveraged to enhance the mechanical properties of materials, a feature highly valued in the automotive and aerospace industries. This ties into the ongoing search for lightweight and durable materials.

In conclusion, 1-(2-bromopropan-2-yl)-4-(propan-2-yl)cyclohexane (CAS No. 2138371-29-4) represents a multifaceted compound with broad applicability across multiple sectors. Its synthesis, reactivity, and environmental considerations continue to be areas of active research, making it a subject of enduring relevance in the scientific community. As industries evolve toward greener and more efficient solutions, this compound is poised to play a pivotal role in shaping future innovations.